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Compound of Interest

Compound Name: 3-(2-Bromoethyl)piperidine

Cat. No.: B15300678

An In-depth Technical Guide to 3-(2-
Bromoethyl)piperidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(2-Bromoethyl)piperidine, a key
building block in synthetic organic chemistry and pharmaceutical development. This document
details its chemical and physical properties, provides a standard experimental protocol for its
synthesis, and illustrates its utility as a chemical intermediate.

Core Compound Information

Chemical Identity:

o Name: 3-(2-Bromoethyl)piperidine
e CAS Number: 256409-15-1[1]

e Molecular Formula: C7H14BrN[1]

Molecular Structure:
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Figure 1. Molecular structure of 3-(2-Bromoethyl)piperidine.

Physicochemical and Quantitative Data

The following table summarizes the key quantitative data for 3-(2-Bromoethyl)piperidine,
providing a valuable resource for experimental design and computational modeling.

Property Value Source
Molecular Weight 192.1 g/mol [1]
Purity Typically =297% [1]
Predicted pKa 10.17 £ 0.10 [1]
Predicted Boiling Point 228.4+£13.0°C [1]

Experimental Protocols

Synthesis of 3-(2-Bromoethyl)piperidine from 3-(2-
Hydroxyethyl)piperidine

A common and effective method for the synthesis of 3-(2-Bromoethyl)piperidine is the
bromination of the corresponding alcohol, 3-(2-Hydroxyethyl)piperidine, using phosphorus

tribromide (PBrs). This reaction is a standard procedure for converting primary and secondary
alcohols to alkyl bromides.[2]

Reaction Scheme:
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l».Reaction scheme for the synthesis of 3-(2-Bromoethyl)piperidine
Figure 2. Synthesis of 3-(2-Bromoethyl)piperidine from 3-(2-Hydroxyethyl)piperidine.

Materials:

3-(2-Hydroxyethyl)piperidine

e Phosphorus tribromide (PBr3)

¢ Anhydrous diethyl ether (or other suitable aprotic solvent)
» Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate (or sodium sulfate)
e Round-bottom flask

e Dropping funnel

» Reflux condenser

e Magnetic stirrer

* Ice bath

o Separatory funnel

 Rotary evaporator

Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve 3-(2-Hydroxyethyl)piperidine in anhydrous diethyl ether under an inert
atmosphere (e.g., nitrogen or argon). Cool the solution in an ice bath to 0 °C.
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» Addition of PBrs: Slowly add phosphorus tribromide (PBrs) dropwise to the stirred solution.
An excess of the alcohol is often used to ensure all the PBrs reacts. The reaction is
exothermic, so maintain the temperature at 0 °C during the addition.

o Reaction Progression: After the addition is complete, remove the ice bath and allow the
reaction mixture to warm to room temperature. Stir the mixture for several hours or until the
reaction is complete (monitoring by TLC or GC-MS is recommended).

o Work-up: Carefully quench the reaction by slowly adding the mixture to a saturated sodium
bicarbonate solution to neutralize the excess acid. Extract the aqueous layer with diethyl
ether.

 Purification: Combine the organic extracts and wash with brine. Dry the organic layer over
anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to
yield the crude 3-(2-Bromoethyl)piperidine.

» Final Purification: The crude product can be further purified by vacuum distillation or column
chromatography.

Logical Workflow: Utility in Pharmaceutical
Synthesis

3-(2-Bromoethyl)piperidine is a valuable intermediate in the synthesis of more complex
molecules, particularly in the development of novel therapeutic agents. Its bifunctional nature,
containing both a reactive bromoethyl group and a secondary amine within the piperidine ring,
allows for a variety of subsequent chemical transformations. A common application is the
alkylation of various nucleophiles with the bromoethyl side chain.

The following diagram illustrates the logical workflow of utilizing 3-(2-Bromoethyl)piperidine
as a building block in a multi-step synthesis.
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Caption: Synthetic pathway from a precursor to 3-(2-Bromoethyl)piperidine and its
subsequent use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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